Cas no 955959-87-2 (Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl-)

• Product Name: Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl-
• CAS No: 955959-87-2
• MF: C₂₄H₁₇NO
• MW: 335.4
• CID: 5522679
• PubChem ID: 57610457
• Update Time: 2026-03-11

Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl-
• 4-(dibenzo[b,d]furan-4-yl)phenyl-N-phenylamine
• G69679
• SCHEMBL75948
• 955959-87-2
• SY314625
• 4-(Dibenzo[b,d]furan-4-yl)-N-phenylaniline

• Inchi： 1S/C24H17NO/c1-2-7-18(8-3-1)25-19-15-13-17(14-16-19)20-10-6-11-22-21-9-4-5-12-23(21)26-24(20)22/h1-16,25H
• InChI Key： GYMIEOQOEQMNMI-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=CC=C(C2=C3C(=CC=C2)C2=CC=CC=C2O3)C=C1

Computed Properties

• Exact Mass: 335.131014166g/mol
• Monoisotopic Mass: 335.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 542.0±33.0 °C(Predicted)
• pka: 0.56±0.40(Predicted)

Additional information on Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl-

Comprehensive Overview of Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- (CAS No. 955959-87-2)

Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- (CAS No. 955959-87-2) is a specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound, characterized by its unique dibenzofuran and phenylamine moieties, exhibits properties that make it valuable for advanced applications. Researchers and industry professionals are increasingly exploring its potential in organic electronics, photonics, and drug discovery, aligning with current trends in sustainable and high-performance materials.

The molecular structure of Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- combines a dibenzofuran core with a phenylamine substituent, offering a balance of electron-donating and electron-accepting capabilities. This structural feature is particularly relevant in the development of OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, where efficient charge transport is critical. Recent studies highlight its potential as a hole-transporting material, a topic frequently searched by engineers and scientists working on next-generation display technologies.

In the pharmaceutical sector, Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- is being investigated for its bioactive properties. Its dibenzofuran scaffold is known to interact with biological targets, making it a candidate for drug design and medicinal chemistry. Questions like "How does dibenzofuran derivatives affect drug efficacy?" or "What are the applications of phenylamine compounds in medicine?" are common among researchers, reflecting the compound's relevance in cutting-edge therapeutic development.

Synthetic routes to Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- often involve palladium-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums. The compound's synthesis aligns with the growing demand for environmentally friendly and atom-efficient processes, a hot topic in both academic and industrial circles. Optimizing its production to reduce waste and energy consumption is a key focus area, addressing the broader push toward sustainable chemical manufacturing.

Analytical characterization of Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for applications in sensitive fields like optoelectronics and pharmacology. The compound's stability under various conditions is another area of interest, as users often search for "thermal stability of dibenzofuran derivatives" or "degradation pathways of phenylamine compounds."

Market trends indicate a rising demand for high-performance organic materials, driven by advancements in flexible electronics and renewable energy. Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- is well-positioned to meet these needs, thanks to its versatile properties. Industry reports frequently highlight its potential in wearable technology and smart coatings, topics that resonate with tech enthusiasts and investors alike.

In summary, Benzenamine, 4-(4-dibenzofuranyl)-N-phenyl- (CAS No. 955959-87-2) is a compound of significant scientific and industrial interest. Its applications span from advanced materials to biomedical research, reflecting the interdisciplinary nature of modern chemistry. As research continues to uncover new possibilities, this compound is likely to remain a focal point in discussions about innovation and sustainability in the chemical sciences.